Cas no 2137791-18-3 (Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)-)

• Product Name: Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)-
• CAS No: 2137791-18-3
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• CID: 5286516
• Update Time: 2025-10-20

Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)-

• Inchi： 1S/C9H14ClNS/c1-9(2,7-10)5-3-8-4-6-11-12-8/h4,6H,3,5,7H2,1-2H3
• InChI Key： BAVYVJXDVIRJJH-UHFFFAOYSA-N
• SMILES： S1C(CCC(C)(C)CCl)=CC=N1

Additional information on Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)-

Recent Advances in the Study of Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)- (CAS: 2137791-18-3)

The compound Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)- (CAS: 2137791-18-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isothiazole core and chloro-dimethylbutyl substituent, exhibits promising biological activities, making it a subject of extensive investigation for potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)-, with particular emphasis on its role as a key intermediate in the development of novel antimicrobial and anti-inflammatory agents. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve the yield and purity of this compound. These efforts have led to the identification of more efficient and scalable synthetic routes, which are critical for its potential industrial production.

In addition to its synthetic applications, Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)- has been evaluated for its biological activity. Preliminary in vitro studies have demonstrated its potent inhibitory effects against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The compound's mechanism of action appears to involve disruption of microbial cell membranes and interference with essential enzymatic pathways, highlighting its potential as a broad-spectrum antimicrobial agent.

Further investigations have explored the anti-inflammatory properties of Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)-. In murine models of inflammation, the compound exhibited significant reduction in pro-inflammatory cytokine levels, such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory disorders. Molecular docking studies have revealed that the compound interacts with key inflammatory signaling proteins, including NF-κB and COX-2, providing a plausible explanation for its observed effects.

Despite these promising findings, challenges remain in the development of Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)- as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural optimization and pharmacokinetic studies. Current research is also exploring the compound's potential in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, Isothiazole, 5-(4-chloro-3,3-dimethylbutyl)- (CAS: 2137791-18-3) represents a versatile and promising scaffold in medicinal chemistry. Its dual antimicrobial and anti-inflammatory activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for future drug development. Ongoing research will be crucial in overcoming current limitations and unlocking its full therapeutic potential.